N-(1,3-Benzothiazol-5-ylmethyl)-1-(5-oxaspiro[3.5]nonan-8-yl)methanamine;hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-5-ylmethyl)-1-(5-oxaspiro[3.5]nonan-8-yl)methanamine;hydrochloride
• InChI: InChI=1S/C17H22N2OS.ClH/c1-5-17(6-1)9-14(4-7-20-17)11-18-10-13-2-3-16-15(8-13)19-12-21-16;/h2-3,8,12,14,18H,1,4-7,9-11H2;1H
• InChI Key: GZPZLGJKCIKSLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(CCO2)CNCC3=CC4=C(C=C3)SC=N4.Cl
• Molecular Formula: C17H23ClN2OS
• Molecular Weight: 338.9 g/mol

Description

N-(1,3-Benzothiazol-5-ylmethyl)-1-(5-oxaspiro[3.5]nonan-8-yl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C17H23ClN2OS and its molecular weight is 338.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

N-(1,3-Benzothiazol-5-ylmethyl)-1-(5-oxaspiro[3.5]nonan-8-yl)methanamine; hydrochloride, and its derivatives have been primarily studied in the context of their synthesis and antimicrobial activity. For instance, a class of new P-substituted iminophosphoranes containing the 1,3-benzothiazol-2-ylmethyl moiety was synthesized and demonstrated promising antibacterial and antifungal activities at lower minimum inhibitory concentration (MIC) values, indicating their potential as antimicrobial agents (Madhava et al., 2016). Similarly, derivatives of 1,3-benzothiazol were synthesized and evaluated for their antimicrobial activity, displaying variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Additionally, other derivatives, such as those of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine, were synthesized and characterized, also showing variable degrees of antibacterial and antifungal activities (Visagaperumal et al., 2010).

Synthesis and Characterization

The synthesis and characterization of derivatives containing the 1,3-benzothiazol moiety are a significant focus in the literature. For instance, various derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine were synthesized, and their structures were characterized by spectral data (Visagaperumal et al., 2010). Also, novel oxadiazole derivatives from benzimidazole were synthesized, and their analogues were characterized, adding to the structural knowledge of compounds with the 1,3-benzothiazol moiety (Vishwanathan & Gurupadayya, 2014).

Biological Activity and Structure-Activity Relationship

Studies also extend to understanding the biological activity and structure-activity relationship of compounds containing the 1,3-benzothiazol moiety. For instance, the structure-activity relationship of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives was investigated for developing potent anti-HIV agents, revealing that certain derivatives are more effective against several strains of HIV-1 and HIV-2 than the parent compound (Mizuhara et al., 2012). In another study, benzotriazoles and benzothiazoles were examined in human urine from several countries, providing insights into human exposure to these compounds, their biotransformation, and the occurrence of these chemicals in the environment (Asimakopoulos, Wang, Thomaidis, & Kannan, 2013).